![molecular formula C17H19N3O2S B4128918 N-(4-nitrophenyl)-N'-(4-phenylbutyl)thiourea](/img/structure/B4128918.png)
N-(4-nitrophenyl)-N'-(4-phenylbutyl)thiourea
Overview
Description
N-(4-nitrophenyl)-N'-(4-phenylbutyl)thiourea, also known as NPPT, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for various research studies. In
Scientific Research Applications
N-(4-nitrophenyl)-N'-(4-phenylbutyl)thiourea has been extensively studied for its potential applications in scientific research. It has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for various research studies. Some of the key research applications of N-(4-nitrophenyl)-N'-(4-phenylbutyl)thiourea include its use as a tool for studying the role of the endocannabinoid system in the body, as well as its potential use in the development of new therapies for various diseases.
Mechanism of Action
The exact mechanism of action of N-(4-nitrophenyl)-N'-(4-phenylbutyl)thiourea is not fully understood, but it is believed to act as an antagonist of the CB1 cannabinoid receptor in the body. This receptor is involved in a range of physiological processes, including appetite regulation, pain sensation, and mood regulation. By blocking the activity of this receptor, N-(4-nitrophenyl)-N'-(4-phenylbutyl)thiourea may be able to modulate these processes and provide therapeutic benefits.
Biochemical and Physiological Effects:
N-(4-nitrophenyl)-N'-(4-phenylbutyl)thiourea has been found to exhibit a range of biochemical and physiological effects in various studies. Some of the key effects include its ability to reduce food intake and body weight in animal models, as well as its potential to reduce pain and inflammation. N-(4-nitrophenyl)-N'-(4-phenylbutyl)thiourea has also been found to have anxiolytic and antidepressant effects in some studies.
Advantages and Limitations for Lab Experiments
N-(4-nitrophenyl)-N'-(4-phenylbutyl)thiourea has several advantages for use in lab experiments, including its high potency and selectivity for the CB1 receptor. However, it also has some limitations, including its low solubility in water and its potential toxicity at high doses.
Future Directions
There are several potential future directions for research on N-(4-nitrophenyl)-N'-(4-phenylbutyl)thiourea. One area of interest is the development of new therapies for diseases related to the endocannabinoid system, such as obesity and chronic pain. Another area of interest is the development of new tools for studying the role of the endocannabinoid system in the body, which could lead to a better understanding of this complex system and its potential therapeutic applications. Additionally, further research is needed to fully understand the mechanism of action of N-(4-nitrophenyl)-N'-(4-phenylbutyl)thiourea and its potential side effects.
properties
IUPAC Name |
1-(4-nitrophenyl)-3-(4-phenylbutyl)thiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O2S/c21-20(22)16-11-9-15(10-12-16)19-17(23)18-13-5-4-8-14-6-2-1-3-7-14/h1-3,6-7,9-12H,4-5,8,13H2,(H2,18,19,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWZKRTKNZLKVBG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCCCNC(=S)NC2=CC=C(C=C2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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